Cas no 169944-04-1 ((4-Phenoxyphenyl)methanamine hydrochloride)

• Product name: (4-Phenoxyphenyl)methanamine hydrochloride
• CAS No: 169944-04-1
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• MDL: MFCD08690295
• CID: 905216
• PubChem ID: 22293026

(4-Phenoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Phenoxyphenyl)methanamine hydrochloride
• (4-Phenoxyphenyl)methylamine hydrochloride
• (4-Phenoxyphenyl)
• 4-PHENOXYBENZYLAMINE HCL
• 4-phenoxybenzylamine hydrochloride
• EN300-7411488
• VHCSCKHIGGFTHN-UHFFFAOYSA-N
• DTXSID10624478
• MFCD08690295
• SCHEMBL922977
• BS-27412
• (4-phenoxyphenyl)methanaminehydrochloride
• 169944-04-1
• Benzenemethanamine, 4-phenoxy-, hydrochloride
• 1-(4-Phenoxyphenyl)methanamine--hydrogen chloride (1/1)
• (4-phenoxyphenyl)methanamine;hydrochloride
• DB-064761
• (4-Phenoxyphenyl)methanamine HCl
• (4-phenoxyphenyl)methylamine HCl
• 1-(4-PHENOXYPHENYL)METHANAMINE HYDROCHLORIDE
• G64682
• AKOS016397809

• MDL： MFCD08690295
• Inchi： InChI=1S/C13H13NO.ClH/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12;/h1-9H,10,14H2;1H
• InChI Key： VHCSCKHIGGFTHN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OC2=CC=C(C=C2)CN.Cl

Computed Properties

• Exact Mass: 235.07600
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 4.43990

(4-Phenoxyphenyl)methanamine hydrochloride Security Information

(4-Phenoxyphenyl)methanamine hydrochloride Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on (4-Phenoxyphenyl)methanamine hydrochloride

Comprehensive Overview of (4-Phenoxyphenyl)methanamine hydrochloride (CAS No. 169944-04-1)

(4-Phenoxyphenyl)methanamine hydrochloride (CAS No. 169944-04-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its phenoxybenzylamine structure, has garnered significant attention due to its potential applications in drug discovery and material science. With the increasing demand for high-purity intermediates in the pharmaceutical industry, 169944-04-1 has become a subject of interest for researchers exploring novel bioactive molecules.

The molecular structure of (4-Phenoxyphenyl)methanamine hydrochloride features a phenoxyphenyl moiety linked to a methanamine group, which is protonated as a hydrochloride salt. This configuration enhances its solubility in polar solvents, making it suitable for various synthetic protocols. Recent studies highlight its role as a building block for designing ligands targeting G-protein-coupled receptors (GPCRs), a hot topic in modern drug development. The compound’s CAS number 169944-04-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

In the context of green chemistry trends, researchers are investigating eco-friendly synthesis routes for (4-Phenoxyphenyl)methanamine hydrochloride to minimize waste and energy consumption. This aligns with the global push for sustainable pharmaceutical manufacturing, a key concern for industry stakeholders. Analytical techniques such as HPLC and NMR are routinely employed to verify the purity of this compound, ensuring compliance with stringent regulatory standards for research-grade chemicals.

The versatility of 169944-04-1 extends to its use in peptide modification and bioconjugation, where its primary amine group serves as a reactive handle. This property is particularly valuable in developing targeted drug delivery systems, a rapidly growing field addressing precision medicine needs. Online forums and scientific communities often discuss optimization strategies for reactions involving this compound, underscoring its practical importance.

Storage and handling of (4-Phenoxyphenyl)methanamine hydrochloride require adherence to standard laboratory protocols for amine-containing compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment (PPE) are recommended during use. Suppliers typically provide this material as a white to off-white crystalline powder with detailed certificates of analysis (CoA), a critical document for quality assurance in research applications.

Emerging trends in AI-assisted molecular design have further amplified interest in CAS 169944-04-1, as computational models predict its utility in designing new enzyme inhibitors. Such applications are frequently explored in peer-reviewed journals, making this compound a recurring subject in literature reviews. Its cost-effectiveness compared to custom-synthesized alternatives also contributes to its popularity among synthetic chemists.

For researchers sourcing (4-Phenoxyphenyl)methanamine hydrochloride, verifying supplier credentials and batch-specific data is essential to ensure reproducibility in experiments. The compound’s stable shelf life under recommended storage conditions (-20°C in airtight containers) makes it a reliable choice for long-term projects. Recent patent filings referencing this compound further validate its industrial significance.

In summary, 169944-04-1 represents a valuable tool in contemporary chemical research, bridging gaps between small-molecule synthesis and therapeutic innovation. Its structural features and functional group compatibility position it as a key player in advancing precision chemistry solutions for complex scientific challenges.